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Compound of Interest

Compound Name:
2-Fluoro-4-(piperidin-3-

yloxy)benzonitrile

CAS No.: 1063734-68-8

Cat. No.: B1504223

Get Quote

Section 1: Introduction & Scientific Rationale
2-Fluoro-4-(piperidin-3-yloxy)benzonitrile is a synthetic heterocyclic compound positioned at

the intersection of several key areas in medicinal chemistry and drug discovery. Its unique

structural composition, featuring a fluorinated benzonitrile core linked via an ether bridge to a

piperidine moiety, suggests significant potential as a versatile scaffold for developing novel

therapeutic agents. This guide provides a comprehensive overview of its properties, safety

considerations, and a strategic framework for its investigation as a research chemical.

The rationale for investigating this molecule is rooted in the proven utility of its constituent parts

in pharmaceutical development. The piperidine ring is a cornerstone of medicinal chemistry,

present in numerous approved drugs across a wide range of therapeutic areas due to its ability

to confer favorable physicochemical properties and engage in three-dimensional interactions

with biological targets[1][2]. The fluorobenzonitrile group is also a privileged motif; the nitrile

can act as a bioisostere for carbonyl groups, forming crucial hydrogen bonds with target

proteins, while the fluorine atom can enhance metabolic stability and binding affinity[3][4]. The
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combination of these fragments into a single molecule presents a compelling starting point for

fragment-based drug discovery and lead optimization campaigns[5].

Table 1: Chemical Properties of 2-Fluoro-4-(piperidin-3-yloxy)benzonitrile

Property Value Source

CAS Number 1063734-68-8 [6][7]

Molecular Formula C₁₂H₁₃FN₂O [8]

Molecular Weight 220.25 g/mol [8]

IUPAC Name
2-fluoro-4-(piperidin-3-

yloxy)benzonitrile
N/A

Appearance
Typically an off-white to white

solid
Inferred

Section 2: Critical Safety & Handling Protocols
The safe handling of any research chemical is paramount. While a specific Safety Data Sheet

(SDS) for 2-Fluoro-4-(piperidin-3-yloxy)benzonitrile is not widely available, a robust safety

protocol can be constructed based on data from closely related fluorinated benzonitrile and

piperidine compounds[9][10][11].

Table 2: Inferred Hazard Profile and Mitigation
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Hazard Category Anticipated Risk Recommended Precaution

Acute Toxicity

Harmful if swallowed, in

contact with skin, or

inhaled[10][12].

Use in a certified chemical

fume hood. Avoid creating

dust. Wear nitrile gloves, a lab

coat, and safety goggles[13].

Skin/Eye Irritation
May cause skin and serious

eye irritation[9].

Wear appropriate PPE. In case

of contact, flush immediately

with copious amounts of water

for at least 15 minutes[10][14].

Incompatibility
Strong oxidizing agents, strong

acids, strong bases[11].

Store away from incompatible

materials in a cool, dry, well-

ventilated area[11].

Hazardous Decomposition

Combustion may produce toxic

fumes of carbon oxides (CO,

CO₂), nitrogen oxides (NOx),

and hydrogen fluoride (HF)[9]

[11].

In case of fire, use dry sand,

dry chemical, or alcohol-

resistant foam to

extinguish[15].

Protocol 1: Standard Operating Procedure for Safe
Handling

Engineering Controls: All manipulations of solid or dissolved 2-Fluoro-4-(piperidin-3-
yloxy)benzonitrile must be performed within a certified chemical fume hood to prevent

inhalation[14].

Personal Protective Equipment (PPE): A standard PPE ensemble is required:

Flame-resistant lab coat.

Tightly sealed safety goggles or a face shield.

Chemically resistant gloves (e.g., Neoprene or Nitrile). Check manufacturer guidelines for

breakthrough times.
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Weighing & Solution Preparation:

To minimize dust, weigh the solid compound on wax paper or in a tared vial within the

fume hood.

Add solvent to the solid slowly to avoid aerosolization.

Storage: Store the compound in a tightly sealed container, protected from light and moisture,

in a designated and ventilated chemical storage cabinet[12].

Waste Disposal: Dispose of all waste (solid, liquid, and contaminated consumables) as

hazardous chemical waste in accordance with local, state, and federal regulations. Do not

dispose of down the drain[9][10].

Spill Management:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite

or sand).

Carefully sweep the absorbed material into a designated hazardous waste container and

seal it.

Clean the spill area thoroughly.

Section 3: Proposed Research Applications &
Screening Strategy
Given its structural features, 2-Fluoro-4-(piperidin-3-yloxy)benzonitrile is a prime candidate

for screening against several major drug target classes. The following workflow provides a

logical, tiered approach to elucidating its biological activity.
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Tier 1: Primary Screening

Tier 2: Hit Confirmation & Secondary Assays

Tier 3: Lead Characterization

Compound Acquisition
& QC (LC-MS, NMR)

High-Throughput Screen (HTS)
Biochemical Assays

(e.g., Kinase, Protease Panels)

Solubilized Stock

Phenotypic Screen
(e.g., Anti-proliferative,

Antiviral Assays)

Solubilized Stock

IC50 / EC50 Determination
(Dose-Response Curve)

Primary Hits Primary Hits

Orthogonal Assay
(Confirm Mechanism)

Confirmed Hits

Cell-Based Target Engagement
(e.g., NanoBRET™, CETSA®)

Selectivity Profiling
(Against Related Targets)

Validated Leads

In Vitro ADME
(Metabolic Stability, Permeability)

SAR Exploration
(Synthesize Analogs)

Click to download full resolution via product page

Figure 1: Tiered screening workflow for activity discovery.
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Hypothesized Target Classes:
Protein Kinases: The overall structure resembles scaffolds found in many kinase inhibitors.

The nitrile can act as a hinge-binding element.

GPCRs & Ion Channels: The piperidine moiety is a common feature in ligands for central

nervous system (CNS) targets.

Viral Enzymes: Piperidine-based derivatives have shown promise as potent inhibitors of viral

replication, such as for the influenza virus[16].

Section 4: Detailed Experimental Protocols
The following protocols are designed to be self-validating and provide a starting point for the

investigation of 2-Fluoro-4-(piperidin-3-yloxy)benzonitrile.

Protocol 2: In Vitro Kinase Inhibition Assay (ADP-Glo™
Luminescence Assay)
This protocol determines if the compound can inhibit the activity of a specific protein kinase by

quantifying the amount of ADP produced in the kinase reaction.

Principle: The ADP-Glo™ Kinase Assay is a luminescent ADP detection assay. After the

kinase reaction, an ADP-Glo™ Reagent is added to terminate the reaction and deplete the

remaining ATP. A Kinase Detection Reagent is then added to convert ADP to ATP and

introduce luciferase/luciferin to measure the newly synthesized ATP via a luminescent signal.

A lower light output corresponds to higher kinase inhibition.

Materials:

2-Fluoro-4-(piperidin-3-yloxy)benzonitrile

DMSO (Anhydrous)

Kinase of interest (e.g., ABL1, SRC, EGFR)

Kinase substrate peptide
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ATP

Kinase Reaction Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

ADP-Glo™ Assay Kit (Promega)

Positive control inhibitor (e.g., Staurosporine)

White, opaque 384-well assay plates

Luminometer

Step-by-Step Methodology:

Compound Preparation:

Prepare a 10 mM stock solution of 2-Fluoro-4-(piperidin-3-yloxy)benzonitrile in 100%

DMSO.

Perform a serial dilution in DMSO to create a range of concentrations for dose-response

analysis (e.g., from 10 mM to 1 nM).

Assay Setup (in a 384-well plate):

Add 1 µL of serially diluted compound, DMSO vehicle (negative control), or positive

control inhibitor to appropriate wells.

Prepare a 2X Kinase/Substrate mix in Kinase Reaction Buffer. Add 2 µL of this mix to

each well.

Prepare a 2X ATP solution in Kinase Reaction Buffer.

Initiate the reaction by adding 2 µL of the 2X ATP solution to each well. The final

reaction volume is 5 µL.

Kinase Reaction:

Briefly centrifuge the plate to mix.
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Incubate at room temperature for 60 minutes.

Signal Generation:

Add 5 µL of ADP-Glo™ Reagent to each well.

Incubate at room temperature for 40 minutes to stop the kinase reaction and deplete

ATP.

Add 10 µL of Kinase Detection Reagent to each well.

Incubate at room temperature for 30-60 minutes to convert ADP to ATP and generate

the luminescent signal.

Data Acquisition:

Read the luminescence on a plate-reading luminometer.

Data Analysis (Trustworthiness):

Calculate Percent Inhibition:

% Inhibition = 100 * (1 - (Lumi_compound - Lumi_pos_ctrl) / (Lumi_neg_ctrl -

Lumi_pos_ctrl))

Determine IC₅₀:

Plot % Inhibition versus the logarithm of the compound concentration.

Fit the data to a four-parameter logistic equation using graphing software (e.g.,

GraphPad Prism) to determine the IC₅₀ value.

Protocol 3: Cell Viability/Cytotoxicity Assay (CellTiter-
Glo® Luminescent Assay)
This protocol assesses whether the compound exhibits general cytotoxicity, which is crucial for

distinguishing targeted anti-proliferative effects from non-specific toxicity.
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Principle: The CellTiter-Glo® Luminescent Cell Viability Assay quantifies ATP, an indicator of

metabolically active cells. A decrease in ATP is a marker of cytotoxicity.

Materials:

Cancer cell line (e.g., HeLa, A549)

Cell culture medium (e.g., DMEM) with 10% FBS

2-Fluoro-4-(piperidin-3-yloxy)benzonitrile

Positive control cytotoxic agent (e.g., Doxorubicin)

CellTiter-Glo® Reagent (Promega)

White, opaque 96-well cell culture plates

Luminometer

Step-by-Step Methodology:

Cell Plating: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000

cells/well) in 100 µL of medium. Incubate for 24 hours at 37°C, 5% CO₂.

Compound Treatment:

Prepare serial dilutions of the test compound in cell culture medium. The final DMSO

concentration should be ≤ 0.5%.

Remove the old medium from the cells and add 100 µL of the medium containing the

compound, DMSO vehicle (negative control), or positive control.

Incubation: Incubate the plate for 72 hours at 37°C, 5% CO₂.

Signal Generation:

Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature.

Add 100 µL of CellTiter-Glo® Reagent to each well.
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Mix on an orbital shaker for 2 minutes to induce cell lysis.

Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

Data Acquisition: Read luminescence on a plate-reading luminometer.

Data Analysis:

Calculate Percent Viability:

% Viability = 100 * (Lumi_compound / Lumi_neg_ctrl)

Determine GI₅₀ (Growth Inhibition 50%):

Plot % Viability versus the logarithm of compound concentration and fit to a dose-

response curve to calculate the GI₅₀.

Section 5: Synthetic Chemistry & Derivatization
Strategy
For drug development professionals, the synthetic accessibility and potential for analoging are

critical. The compound can likely be synthesized via a nucleophilic aromatic substitution or a

Williamson ether synthesis.

2-Fluoro-4-hydroxybenzonitrile

N-Boc-2-Fluoro-4-(piperidin-3-yloxy)benzonitrile

N-Boc-3-hydroxypiperidine

2-Fluoro-4-(piperidin-3-yloxy)benzonitrile

Base (e.g., K₂CO₃)
Solvent (e.g., DMF)

Acid (e.g., TFA or HCl)
Solvent (e.g., DCM)

Click to download full resolution via product page
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Figure 2: Plausible synthetic route via Williamson ether synthesis.

Protocol 4: General Synthetic Procedure (Hypothetical)
Step 1: Ether Formation.

To a solution of 2-fluoro-4-hydroxybenzonitrile (1.0 eq)[17][18] in a suitable solvent like

DMF, add a base such as potassium carbonate (1.5 eq).

Add N-Boc-3-hydroxypiperidine (1.1 eq).

Heat the reaction mixture (e.g., to 80 °C) and monitor by TLC or LC-MS until the starting

material is consumed.

Perform an aqueous workup and purify the crude product by column chromatography to

yield the protected intermediate.

Step 2: Boc Deprotection.

Dissolve the protected intermediate in a solvent like dichloromethane (DCM).

Add an acid such as trifluoroacetic acid (TFA) or a solution of HCl in dioxane.

Stir at room temperature until deprotection is complete (monitored by LC-MS).

Remove the solvent and excess acid in vacuo. The product can be purified by

crystallization or chromatography to yield the final compound, often as a salt (e.g.,

hydrochloride or trifluoroacetate).

SAR Exploration & Diversification
To optimize the properties of the core scaffold, systematic modifications can be explored.

Table 3: Structure-Activity Relationship (SAR) Diversification Points
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Modification Point Rationale
Potential Synthetic
Approach

Piperidine Nitrogen

Modulate basicity, solubility,

and engage with new pockets

in the binding site.

Reductive amination or

acylation of the secondary

amine.

Piperidine Ring
Introduce stereocenters or

conformational constraints.

Use of substituted

hydroxypiperidines in the initial

synthesis.

Benzonitrile Ring
Alter electronics and explore

additional interactions.

Start with differently

substituted

fluorohydroxybenzonitrile

precursors.

Ether Linkage

Replace with alternative linkers

(e.g., amine, thioether) to

probe linker importance.

Develop alternative synthetic

routes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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